N-(4-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

• IUPAC Name: N'-(4-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C18H20N2O4/c1-23-15-7-3-13(4-8-15)11-12-19-17(21)18(22)20-14-5-9-16(24-2)10-6-14/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: JJPFTCBZKRNHTN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C18H20N2O4
• Molecular Weight: 328.4 g/mol

Description

N-(4-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, commonly known as MMPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It has been extensively studied for its potential therapeutic applications in various neurological disorders.

Mechanism of Action

MMPEP selectively blocks the activity of N-(4-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, which plays a crucial role in synaptic plasticity and learning and memory processes. By blocking this compound, MMPEP modulates the release of neurotransmitters such as glutamate, which can lead to improved cognitive function and reduced anxiety.
Biochemical and Physiological Effects:
MMPEP has been shown to have both acute and long-term effects on the brain. Acutely, it reduces the release of glutamate, which can lead to reduced anxiety and improved cognitive function. Long-term use of MMPEP has been shown to improve synaptic plasticity, which is crucial for learning and memory processes.

Advantages and Limitations for Lab Experiments

MMPEP is a potent and selective antagonist of N-(4-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, making it a valuable tool for studying the role of this compound in various neurological disorders. However, its use is limited by its potential toxicity and off-target effects.

Future Directions

1. Investigating the potential therapeutic applications of MMPEP in other neurological disorders such as Alzheimer's disease and schizophrenia.
2. Developing more selective and potent N-(4-methoxyphenyl)-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide antagonists with fewer off-target effects.
3. Investigating the potential of combining MMPEP with other drugs to improve its therapeutic efficacy.
4. Studying the long-term effects of MMPEP on brain function and behavior.
5. Investigating the potential of MMPEP as a tool for studying the role of this compound in addiction and substance abuse disorders.
In conclusion, MMPEP is a potent and selective antagonist of this compound that has potential therapeutic applications in various neurological disorders. Its mechanism of action involves modulating the release of neurotransmitters such as glutamate, leading to improved cognitive function and reduced anxiety. While its use is limited by potential toxicity and off-target effects, MMPEP remains a valuable tool for studying the role of this compound in various neurological disorders.

Scientific Research Applications

MMPEP has been extensively studied for its potential therapeutic applications in various neurological disorders such as Fragile X syndrome, Parkinson's disease, and addiction. It has been shown to improve cognitive function, reduce anxiety, and alleviate symptoms of depression.